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Compound of Interest

Compound Name: Sulfo-Cy5.5 dUTP

Cat. No.: B15138488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfo-Cy5.5 deoxyuridine triphosphate
(dUTP), a fluorescently labeled nucleotide essential for a variety of molecular biology
applications. We will cover its core spectral properties, provide detailed experimental protocols
for its use in nucleic acid labeling, and illustrate key workflows through diagrams. This
document is intended to serve as a comprehensive resource for professionals utilizing
fluorescence-based detection methods.

Core Properties of Sulfo-Cy5.5 dUTP

Sulfo-Cy5.5 dUTP is a modified deoxyuridine triphosphate that is readily incorporated into
newly synthesized DNA strands by various DNA polymerases. The key feature of this molecule
is the covalently attached Sulfo-Cy5.5 dye, a water-soluble, far-red fluorescent cyanine dye.[1]
[2] The sulfonate groups enhance its water solubility, making it highly compatible with aqueous
biological buffers and reducing the tendency of the dye to aggregate.[1][3] This results in
brighter, more stable fluorescent signals with minimal background interference, which is
particularly advantageous for deep-tissue imaging and other sensitive applications.[1][3]

Spectral Characteristics

The far-red emission of Sulfo-Cy5.5 is a significant advantage as it falls within a spectral range
where autofluorescence from biological samples is minimal, leading to a high signal-to-noise
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ratio.[4] The specific excitation and emission maxima can vary slightly between suppliers. A
summary of the reported spectral properties is provided below.

Property Value Source

Excitation Maximum ~673-684 nm [51[6]

Emission Maximum ~691-710 nm [5]1[6]

Molar Extinction Coefficient (g) 211,000 L'mol~t-cm™1 [6]

Fluorescence Quantum Yield 0.21 [6]

Stokes Shift ~18-26 nm [1]
Key Applications

The ability to enzymatically incorporate Sulfo-Cy5.5 dUTP into DNA makes it a versatile tool
for numerous applications, including:

e Fluorescence in situ Hybridization (FISH): Generation of brightly labeled DNA probes for
detecting specific DNA sequences within chromosomes or cells.[7][8]

e Microarrays: Labeling of cDNA or cRNA for gene expression analysis.

o PCR-based Labeling: Production of fluorescently labeled DNA fragments for various
downstream applications.[7]

o Flow Cytometry: Detection of specific cell populations or analysis of cellular processes
involving DNA synthesis.[1][3]

 In Vivo Imaging: Due to its far-red emission, it is suitable for deep-tissue imaging with
reduced background noise.[1][3]

Experimental Protocols: DNA Labeling via PCR

This section details a generalized protocol for producing fluorescently labeled DNA probes
using Sulfo-Cy5.5 dUTP in a standard Polymerase Chain Reaction (PCR).
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l. Reagent Preparation

o Template DNA: Dilute the DNA template (e.g., plasmid, genomic DNA, or PCR product) to a
working concentration of 1-10 ng/uL in nuclease-free water.

e Primers: Reconstitute forward and reverse primers to a stock concentration of 100 uM and
then dilute to a working concentration of 10 uM.

o dNTP Mix: Prepare a dNTP mix containing dATP, dCTP, dGTP, and a defined ratio of dTTP
to Sulfo-Cy5.5 dUTP. A common starting point is a 1:2 or 1:3 ratio of dTTP to Sulfo-Cy5.5
dUTP to ensure efficient labeling without overly inhibiting the polymerase.[7] For a final
concentration of 200 uM for each nucleotide in the reaction, this can be achieved with a mix
containing 200 uM dATP, 200 uM dCTP, 200 uM dGTP, 100 uM dTTP, and 100 uM Sulfo-
Cy5.5 dUTP. Note: The optimal ratio may need to be determined empirically.

o DNA Polymerase: Use a thermostable DNA polymerase tolerant of modified nucleotides.
High-fidelity polymerases are often suitable.[7]

Il. PCR Reaction Setup

Assemble the PCR reaction on ice in a sterile, nuclease-free PCR tube. For a typical 50 pL

reaction:
Component Volume Final Concentration
Nuclease-Free Water Up to 50 pL
10x PCR Buffer 5puL 1x
dNTP Mix (with Sulfo-Cy5.5
JUTP) 5puL 200 pM each
Forward Primer (10 uM) 1L 0.2 uM
Reverse Primer (10 uM) 1L 0.2 uM
Template DNA (1-10 ng/uL) 1puL 1-10 ng
DNA Polymerase (5 U/uL) 0.5 uL 2.5 Units
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Note: Perform assay setup and reaction under low-light conditions to prevent photobleaching of
the Sulfo-Cy5.5 dye.[7]

lll. Thermal Cycling

The following is a standard thermal cycling protocol. Annealing temperatures and extension
times should be optimized for the specific primers and amplicon size.

Step Temperature Time Cycles
Initial Denaturation 95°C 3-5 min 1
Denaturation 95°C 30 sec

Annealing 55-65°C 30 sec 30-35
Extension 72°C 1 min/kb

Final Extension 72°C 5-10 min 1

Hold 4°C 0 1

IV. Purification of Labeled Probe

After amplification, it is crucial to remove unincorporated Sulfo-Cy5.5 dUTP, primers, and
salts. This is typically achieved using a PCR purification spin column kit according to the
manufacturer's protocol. Elute the purified, labeled DNA in a suitable buffer (e.g., TE buffer or
nuclease-free water).

V. Verification of Labeling

The incorporation of the fluorescent dye can be confirmed by:

o Gel Electrophoresis: Run a small aliquot of the purified product on an agarose gel. The
labeled DNA band should be visible under a suitable fluorescence imager with far-red
excitation and emission filters.

o Spectrophotometry: Measure the absorbance at 260 nm (for DNA) and ~675 nm (for Sulfo-
Cy5.5). The ratio of these absorbances can be used to estimate the degree of labeling.
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Visualized Workflows

The following diagrams illustrate the experimental workflow for DNA labeling and a common
application.
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Caption: Enzymatic labeling of DNA with Sulfo-Cy5.5 dUTP via PCR.
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Caption: Application of a Sulfo-Cy5.5 labeled probe in FISH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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